Agarofurans are a class of heterocyclic compounds derived from natural sources, particularly found in certain marine algae and plant extracts. These molecules exhibit a unique structure characterized by the presence of four rings—three aromatic rings and one non-aromatic ring, which contribute to their distinctive chemical properties. Agarofurans have gained significant interest due to their potential applications in various fields such as pharmaceuticals, cosmetics, and food additives. In pharmaceutical research, agarofurans are explored for their anti-inflammatory, antioxidant, and antitumor activities, making them promising candidates for the development of new drugs. Their structural complexity also lends itself well to synthetic chemistry, facilitating the creation of derivatives with enhanced biological properties. In cosmetics, these compounds can serve as effective skin care agents due to their moisturizing and protective qualities. Overall, agarofurans represent a valuable resource in organic chemistry, offering diverse opportunities for both fundamental research and practical applications.